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Compound of Interest

Compound Name: Acenaphthylene-d8

Cat. No.: B146136 Get Quote

Essential Safety and Handling Guide for
Acenaphthylene-d8
This guide provides crucial safety and logistical information for the proper handling and

disposal of Acenaphthylene-d8 in a laboratory setting. Researchers, scientists, and

professionals in drug development should strictly adhere to these procedures to ensure a safe

working environment and mitigate potential hazards.

Chemical an physical properties:[1][2]

Property Value

Synonyms
Dehydroacenaphthene;

Cyclopenta[d,e]naphthalene

CAS Number 93951-97-4

Molecular Formula C12D8

Molecular Weight 160.24 g/mol

Appearance Solid

Isotopic Purity ≥98 atom % D

Flash Point 122.2 °C (252.0 °F)
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Hazard Identification and Classification:[3]

Acenaphthylene-d8 is classified as a hazardous substance. The following table summarizes

its GHS hazard classifications.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2
H319: Causes serious eye

irritation

Specific Target Organ Toxicity 3
H335: May cause respiratory

irritation

Signal Word: Warning

Operational Plan: Handling and Storage
A systematic approach to handling Acenaphthylene-d8 is essential to maintain a safe

laboratory environment.

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation

exposure.

Provide appropriate exhaust ventilation at places where dust may be formed.

Ensure that an eyewash station and safety shower are readily accessible.

Personal Protective Equipment (PPE):

The selection of appropriate PPE is critical to minimize exposure.
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PPE Category Item Specifications

Eye and Face Protection Safety Goggles

Chemical splash goggles

compliant with OSHA's eye

and face protection regulations

(29 CFR 1910.133) or

European Standard EN166

should be worn. A face shield

may be used for additional

protection against splashes.

Skin Protection Gloves

Wear appropriate chemical-

resistant gloves such as

neoprene or nitrile rubber.

Inspect gloves for any signs of

degradation or puncture before

use.

Protective Clothing

A lab coat or other protective

clothing should be worn to

prevent skin contact.

Respiratory Protection Respirator

In case of inadequate

ventilation or the potential for

aerosol generation, a NIOSH-

approved respirator should be

worn. The type of respirator

will depend on the

concentration of the substance

in the air.

Safe Handling Practices:

Avoid direct contact with the skin and eyes.

Do not eat, drink, or smoke in the work area.

Use appropriate tools and equipment to avoid direct handling.
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Keep containers tightly closed when not in use.

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container in a dry and well-ventilated place.

The recommended storage temperature is -20°C for the powder form or -80°C when in

solvent.

Disposal Plan
Proper disposal of Acenaphthylene-d8 and its contaminated waste is critical to prevent

environmental contamination.

Waste Collection:

All waste materials, including unused product and contaminated items (e.g., gloves,

absorbent materials), should be collected in a designated, properly labeled, and sealed

container.

Labeling:

The waste container must be clearly labeled as "Hazardous Waste" and include the chemical

name "Acenaphthylene-d8".

Disposal Method:

Dispose of contents and container to an approved waste disposal plant. This should be done

in accordance with local, state, and federal regulations.

It is recommended to contact a licensed professional waste disposal service.

Experimental Workflow: Handling Acenaphthylene-
d8
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Workflow for Handling Acenaphthylene-d8
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Caption: A flowchart outlining the key steps for safely handling Acenaphthylene-d8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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